Ethyl 3-phenylmethoxybutanoate
Overview
Description
Ethyl 3-phenylmethoxybutanoate is a chemical compound with the molecular formula C13H18O3 . It has a molecular weight of 222.28 . The compound is also known by its IUPAC name, ethyl 3-phenylmethoxybutanoate .
Molecular Structure Analysis
The molecular structure of Ethyl 3-phenylmethoxybutanoate has been evaluated using quantum calculations of the HF and B3LYP methods with a 6-311++G** basis set . The geometry of the compound was optimized at the B3LYP/6-311++G** level of theory . The theoretical 1H and 13C NMR chemical shift values of the compound were calculated and compared with experimental results .
properties
IUPAC Name |
ethyl 3-phenylmethoxybutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O3/c1-3-15-13(14)9-11(2)16-10-12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTTFJVXRZAOWQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-phenylmethoxybutanoate | |
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